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Compound of Interest

2-Methyl-1-nitro-4-
Compound Name:
phenoxybenzene

Cat. No.: B055462

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Methyl-1-nitro-4-phenoxybenzene is an aromatic compound with a molecular formula of
C13H11NOs and a molecular weight of approximately 229.23 g/mol .[1] Its structure, featuring a
nitro group and a phenoxy ether linkage, makes it a molecule of interest in various chemical
and pharmaceutical research areas. The nitroaromatic moiety is a common functional group in
explosives and some pharmaceutical intermediates, while the phenoxybenzene core is present
in numerous bioactive compounds. Accurate and reliable analytical methods are crucial for its
identification, quantification, and structural elucidation in complex matrices.

This application note provides a comprehensive guide to the mass spectrometric analysis of 2-
Methyl-1-nitro-4-phenoxybenzene. We will explore two primary analytical approaches: Gas
Chromatography-Mass Spectrometry (GC-MS) for volatile analysis and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity and specificity
analysis in liquid samples. The protocols detailed herein are designed to be robust and
adaptable, providing a solid foundation for researchers.

Physicochemical Properties of 2-Methyl-1-nitro-4-
phenoxybenzene
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A summary of the key physicochemical properties of the target analyte is presented in the table
below. This information is vital for method development, particularly in selecting appropriate
solvents and chromatographic conditions.

Property Value Source
Molecular Formula C13H11NO3 PubChem[1]
Molecular Weight 229.23 g/mol PubChem[1]
Exact Mass 229.0739 Da PubChem[1]
XLogP3 3.9 Echemi[2]

Analytical Workflow Overview

The successful mass spectrometric analysis of 2-Methyl-1-nitro-4-phenoxybenzene hinges
on a systematic workflow. The diagram below illustrates the key stages, from sample
acquisition to data interpretation.
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Structural Elucidation & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Methyl-4-nitro-1-phenoxybenzene | C13H11NOS3 | CID 18616691 - PubChem
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nitro-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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